Cas no 2901106-67-8 (3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide)

• Product Name: 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide
• CAS No: 2901106-67-8
• MF: C₂₉H₂₄O₆S
• MW: 500.6
• CID: 5520553
• PubChem ID: 166595071
• Update Time: 2026-03-10

3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide Chemical and Physical Properties

Names and Identifiers

• 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide
• 2901106-67-8
• BS-53565
• 3',6'-bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene]-10',10'-dione
• G69224

• Inchi： 1S/C29H24O6S/c30-13-15-34-19-9-11-25-27(17-19)36(32,33)28-18-20(35-16-14-31)10-12-26(28)29(25)23-7-3-1-5-21(23)22-6-2-4-8-24(22)29/h1-12,17-18,30-31H,13-16H2
• InChI Key： RUBDDYBMSXKKKP-UHFFFAOYSA-N
• SMILES： O=S1(C2=CC(=CC=C2C2(C3=CC=CC=C3C3=CC=CC=C23)C2=CC=C(C=C21)OCCO)OCCO)=O

Computed Properties

• Exact Mass: 500.12935965g/mol
• Monoisotopic Mass: 500.12935965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 101Ų

Additional information on 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide

Research Brief on 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide (CAS: 2901106-67-8)

In recent years, the compound 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide (CAS: 2901106-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including organic electronics, photodynamic therapy, and drug delivery systems. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its properties, applications, and future prospects.

The structural uniqueness of 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide lies in its spiro-configured backbone, which combines fluorene and thioxanthene moieties. This configuration imparts remarkable photophysical properties, such as high fluorescence quantum yield and excellent thermal stability. Recent studies have explored its utility as a luminescent material in organic light-emitting diodes (OLEDs), where its ability to form stable amorphous films and emit bright light has been particularly advantageous. Furthermore, the presence of hydroxyethoxy side chains enhances its solubility in polar solvents, facilitating its processing in various applications.

In the realm of biomedical research, this compound has been investigated for its potential in photodynamic therapy (PDT). A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide exhibit strong singlet oxygen generation upon photoexcitation, making them suitable candidates for PDT applications. The study also highlighted the compound's low cytotoxicity in dark conditions, a critical feature for minimizing side effects in therapeutic settings. These findings underscore its potential as a next-generation photosensitizer for cancer treatment.

Another area of active research involves the use of this compound in drug delivery systems. Its amphiphilic nature, derived from the combination of hydrophobic spirocyclic cores and hydrophilic hydroxyethoxy groups, enables the formation of stable micelles and nanoparticles. A recent preprint on *bioRxiv* reported the successful encapsulation of hydrophobic anticancer drugs within micelles formed by 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide, achieving enhanced drug solubility and controlled release profiles. This innovation could address longstanding challenges in the delivery of poorly water-soluble therapeutics.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide. A 2024 review in *Advanced Synthesis & Catalysis* pointed out that the current synthetic routes often involve multi-step reactions with moderate yields, necessitating further optimization. Additionally, the long-term stability of this compound under physiological conditions requires more extensive evaluation to ensure its suitability for clinical applications.

In conclusion, 3',6'-Bis(2-hydroxyethoxy)spiro[fluorene-9,9'-thioxanthene] 10',10'-dioxide (CAS: 2901106-67-8) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceuticals. Its unique structural and photophysical properties make it a valuable candidate for OLEDs, photodynamic therapy, and drug delivery systems. However, further research is needed to overcome synthetic and stability challenges, paving the way for its broader adoption in industrial and clinical settings. Continued interdisciplinary collaboration will be essential to unlock the full potential of this remarkable molecule.